Cas no 50816-20-1 (2-(8-Bromooctyl)oxytetrahydro-2H-pyran)

• Product Name: 2-(8-Bromooctyl)oxytetrahydro-2H-pyran
• CAS No: 50816-20-1
• MF: C₁₃H₂₅BrO₂
• MW: 293.24040389061
• MDL: MFCD00014648
• CID: 89598
• PubChem ID: 170916
• Update Time: 2025-08-02

2-(8-Bromooctyl)oxytetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 1-bromo-8-tetrahydropyranyloxyoctane
• 1-Bromo-8-(tetrahydropyranyloxy)octane
• 8-Bromooctanol tetrahydropyranyl ether
• 1-(2-Tetrahydropyranyloxy)-8-bromooctane
• 2-(8-bromooctoxy)oxane
• 2-[(8-Bromooctyl)oxy]tetrahydro-2H-pyran
• 8-bromo-1-tetrahydro-2H-pyran-2-yloxyoctane
• 8-Bromooctan-1-ol tetrahydropyranyl ether
• 2H-Pyran, 2-[(8-bromooctyl)oxy]tetrahydro-
• 8-Bromooctyl tetrahydropyranyl ether
• DTXSID50885743
• SY294389
• 1-tetrahydropyranyloxy-8-bromooctane
• AKOS024387409
• E77597
• NS00058312
• 2-(8-bromo-octyloxy)-tetrahydro-pyran
• CS-0453150
• (+/-)2-[(8-Bromooctyl)oxy]tetrahydro-2H-pyran
• MFCD00014648
• 50816-20-1
• SCHEMBL203262
• 2-[(8-Bromooctyl)oxy]tetrahydro-2H-pyran #
• FT-0605570
• 2-((8-Bromooctyl)oxy)tetrahydro-2H-pyran
• 2-[(8-bromooctyl)oxy]oxane
• AS-81238
• 8-bromo-1-tetrahydropyranyloxyoctane
• 2-(8-BROMOOCTYLOXY)TETRAHYDROPYRAN
• 2-(8-Bromooctyloxy)tetrahydro-2H-pyran
• EINECS 256-786-2
• 2H-Pyran, 2-((8-bromooctyl)oxy)tetrahydro-
• DTXCID401025106
• 2-(8-Bromooctyl)oxytetrahydro-2H-pyran

• MDL： MFCD00014648
• Inchi： 1S/C13H25BrO2/c14-10-6-3-1-2-4-7-11-15-13-9-5-8-12-16-13/h13H,1-12H2
• InChI Key： JCRBYQZIJFWGOO-UHFFFAOYSA-N
• SMILES： BrCCCCCCCCOC1CCCCO1
• BRN： 1306644

Computed Properties

• Exact Mass: 292.10400
• Monoisotopic Mass: 292.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2

Experimental Properties

• Color/Form: liquid
• Density: 1.16g/cm3
• Boiling Point: 130-132°C 0,8mm
• Flash Point: >110°C
• Refractive Index: 1.4770
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 18.46000
• LogP: 4.26510
• Solubility: Insoluble

2-(8-Bromooctyl)oxytetrahydro-2H-pyran Security Information

• Safety Instruction： S24/25
• Storage Condition：-20ºC
• Safety Term：S24/25
• TSCA：Yes

Additional information on 2-(8-Bromooctyl)oxytetrahydro-2H-pyran

Compound CAS No 50816-20-1: 2-(8-Bromooctyl)oxytetrahydro-2H-pyran

The compound with CAS No 50816-20-1, commonly referred to as 2-(8-Bromooctyl)oxytetrahydro-2H-pyran, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a tetrahydrofuran (THF) ring with an 8-bromoalkyl group, making it a valuable building block in organic synthesis and polymer chemistry.

Structural Insights and Synthesis

The structure of 2-(8-Bromooctyl)oxytetrahydro-2H-pyran consists of a six-membered tetrahydrofuran ring substituted with an 8-bromoalkyl group at the 2-position. This substitution pattern imparts the molecule with both hydrophilic and hydrophobic properties, making it suitable for a wide range of applications. The synthesis of this compound typically involves nucleophilic substitution reactions, where bromide ions act as leaving groups, enabling the formation of the desired alkyl-substituted tetrahydrofuran derivative. Recent advancements in catalytic methods have further optimized the synthesis process, improving yield and purity.

Applications in Polymer Chemistry

One of the most notable applications of CAS No 50816-20-1 is in polymer chemistry, where it serves as a key monomer for the preparation of block copolymers and thermoresponsive materials. The bromine substituent on the alkyl chain allows for controlled polymerization reactions, enabling the creation of materials with tailored mechanical and thermal properties. For instance, studies have demonstrated that polymers derived from this compound exhibit excellent thermoresponsive behavior, making them ideal for use in drug delivery systems and smart materials.

Recent Research Developments

Recent research has focused on exploring the potential of CAS No 50816-20-1 in advanced materials science. A study published in *Advanced Materials* highlighted its role in the synthesis of stimuli-responsive polymers, where the bromine substituent plays a critical role in regulating polymer conformation under varying environmental conditions. Additionally, investigations into its compatibility with biodegradable polymers have opened new avenues for its use in eco-friendly packaging materials.

Safety and Handling Considerations

While CAS No 50816-20-1 is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Gloves and protective eyewear are recommended during handling to minimize exposure risks.

Conclusion

In conclusion, CAS No 50816-20-1, or 2-(8-Bromooctyl)oxytetrahydro-2H-pyran, is a multifaceted compound with significant potential in various scientific domains. Its unique structure and versatile properties make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations, this compound is poised to play an increasingly important role in the development of advanced materials and technologies.